1-(2-Ethoxyphenyl)-3-(2-hydroxy-2-methyl-4-(methylthio)butyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)urea
• InChI: InChI=1S/C15H24N2O3S/c1-4-20-13-8-6-5-7-12(13)17-14(18)16-11-15(2,19)9-10-21-3/h5-8,19H,4,9-11H2,1-3H3,(H2,16,17,18)
• InChI Key: JRBXCABPPYPQJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC(C)(CCSC)O
• Molecular Formula: C15H24N2O3S
• Molecular Weight: 312.4 g/mol

Description

1-(2-Ethoxyphenyl)-3-(2-hydroxy-2-methyl-4-(methylthio)butyl)urea, also known as EPM-01, is a chemical compound that has shown potential as a therapeutic agent in various scientific research studies.

Scientific Research Applications

Directed Lithiation and Urea Derivatives

Directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate has been studied for the synthesis of substituted products through dilithiation reactions. This research demonstrates the utility of urea derivatives in synthetic chemistry, particularly for introducing substituents in specific positions of complex molecules (Smith, El‐Hiti, & Alshammari, 2013).

Lossen Rearrangement for Synthesis of Ureas

The application of Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement highlights a method for synthesizing ureas from carboxylic acids. This process showcases the versatility of urea derivatives in producing compounds with potential biological activities under milder conditions, emphasizing the environmental and cost benefits (Thalluri, Manne, Dev, & Mandal, 2014).

Urea-Based Hydrogelators

Research on 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forming hydrogels in acidic conditions illustrates the application of urea derivatives in material science, particularly in designing hydrogels with tunable physical properties. This study explores how the identity of anions affects the rheology and morphology of gels, contributing to the field of smart materials and drug delivery systems (Lloyd & Steed, 2011).

Antiarrhythmic and Hypotensive Activities

Some novel 1,3-disubstituted ureas and phenyl N-substituted carbamates have been evaluated for their antiarrhythmic and hypotensive properties. This research underlines the potential therapeutic applications of urea derivatives, with specific compounds showing significant hypotensive and antiarrhythmic activities comparable to established drugs (Chalina, Chakarova, & Staneva, 1998).

Acetylcholinesterase Inhibitors

A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas were synthesized and assessed for antiacetylcholinesterase activity, highlighting the role of urea derivatives in developing inhibitors for enzymes involved in neurological disorders. This research suggests the importance of urea derivatives in medicinal chemistry, especially for targeting diseases like Alzheimer's (Vidaluc, Calmel, Bigg, Carilla, & Briley, 1995).